1. Home
  2. Product
  3. Disodium 5-[[(2-carboxyphenyl)amino]sulfonyl]-2-[(4,5-dihydro-3-methyl-5-oxo-1-phenyl-1H-pyrazol-4-YL)azo]benzoate
Disodium 5-[[(2-carboxyphenyl)amino]sulfonyl]-2-[(4,5-dihydro-3-methyl-5-oxo-1-phenyl-1H-pyrazol-4-YL)azo]benzoate Disodium 5-[[(2-carboxyphenyl)amino]sulfonyl]-2-[(4,5-dihydro-3-methyl-5-oxo-1-phenyl-1H-pyrazol-4-YL)azo]benzoate
Brand Name: Vulcanchem
CAS No.: 130032-94-9
VCID: VC0159815
InChI: InChI=1S/2C24H19N5O7S.2Na/c2*1-14-21(22(30)29(27-14)15-7-3-2-4-8-15)26-25-19-12-11-16(13-18(19)24(33)34)37(35,36)28-20-10-6-5-9-17(20)23(31)32;;/h2*2-13,21,28H,1H3,(H,31,32)(H,33,34);;/q;;2*+1/p-2
SMILES: CC1=NN(C(=O)C1N=NC2=C(C=C(C=C2)S(=O)(=O)NC3=CC=CC=C3C(=O)O)C(=O)[O-])C4=CC=CC=C4.CC1=NN(C(=O)C1N=NC2=C(C=C(C=C2)S(=O)(=O)NC3=CC=CC=C3C(=O)O)C(=O)[O-])C4=CC=CC=C4.[Na+].[Na+]
Molecular Formula: C48H36N10Na2O14S2
Molecular Weight: 1086.972

Disodium 5-[[(2-carboxyphenyl)amino]sulfonyl]-2-[(4,5-dihydro-3-methyl-5-oxo-1-phenyl-1H-pyrazol-4-YL)azo]benzoate

CAS No.: 130032-94-9

Cat. No.: VC0159815

Molecular Formula: C48H36N10Na2O14S2

Molecular Weight: 1086.972

* For research use only. Not for human or veterinary use.

Disodium 5-[[(2-carboxyphenyl)amino]sulfonyl]-2-[(4,5-dihydro-3-methyl-5-oxo-1-phenyl-1H-pyrazol-4-YL)azo]benzoate - 130032-94-9

Specification

CAS No. 130032-94-9
Molecular Formula C48H36N10Na2O14S2
Molecular Weight 1086.972
IUPAC Name disodium;5-[(2-carboxyphenyl)sulfamoyl]-2-[(3-methyl-5-oxo-1-phenyl-4H-pyrazol-4-yl)diazenyl]benzoate
Standard InChI InChI=1S/2C24H19N5O7S.2Na/c2*1-14-21(22(30)29(27-14)15-7-3-2-4-8-15)26-25-19-12-11-16(13-18(19)24(33)34)37(35,36)28-20-10-6-5-9-17(20)23(31)32;;/h2*2-13,21,28H,1H3,(H,31,32)(H,33,34);;/q;;2*+1/p-2
Standard InChI Key ABOHIUCAPFUDPP-UHFFFAOYSA-L
SMILES CC1=NN(C(=O)C1N=NC2=C(C=C(C=C2)S(=O)(=O)NC3=CC=CC=C3C(=O)O)C(=O)[O-])C4=CC=CC=C4.CC1=NN(C(=O)C1N=NC2=C(C=C(C=C2)S(=O)(=O)NC3=CC=CC=C3C(=O)O)C(=O)[O-])C4=CC=CC=C4.[Na+].[Na+]

Mass Molarity Calculator
  • mass of a compound required to prepare a solution of known volume and concentration
  • volume of solution required to dissolve a compound of known mass to a desired concentration
  • concentration of a solution resulting from a known mass of compound in a specific volume
g/mol
g
Molecular Mass Calculator
Related : Promising Compounds and Repurposed Drugs for COVID-19